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Compound of Interest

Compound Name: Erythrinin G

Cat. No.: B15592321

Essential Safety and Handling Guide for Erythrinin
G

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Erythrinin G. As a
compound with limited available safety data, it is imperative to treat Erythrinin G as a
substance with unknown toxicity and handle it with the utmost care. The following procedures
are based on best practices for managing novel chemical compounds in a laboratory setting.

Compound Ildentification

e Name: Erythrinin G

CAS Number: 1616592-61-0[1]

Molecular Formula: C20H1806[1][2]

Compound Type: Flavonoid[2][3]

Source: Isolated from the bark of Erythrina variegata[2][3]

Hazard Assessment
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Currently, no specific Safety Data Sheet (SDS) or comprehensive toxicological data is available
for Erythrinin G. However, it is derived from the Erythrina genus, which is known to produce a
variety of bioactive compounds, including alkaloids and flavonoids.[4][5][6] Some Erythrina
alkaloids have demonstrated toxic properties, including effects on the central nervous system.
[7] While flavonoids are generally considered to have a better safety profile, the toxicological
properties of Erythrinin G have not been fully investigated.[4] Therefore, it must be handled as
a potentially hazardous substance.

Assumed Risks:
» Potential for skin and eye irritation.
» Possible toxicity if ingested or inhaled.

e Unknown long-term health effects.

Personal Protective Equipment (PPE)

The following table summarizes the essential personal protective equipment required for
handling Erythrinin G. All PPE should be donned before handling the compound and removed
before exiting the designated work area.
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PPE Category

Item

Specifications and
Rationale

Eye and Face Protection

Safety Goggles or Face Shield

Wear chemical safety goggles
that conform to OSHA's 29
CFR 1910.133 or European
Standard EN166 regulations to
protect against splashes. A
face shield should be used in
addition to goggles when there
is a significant risk of

splashing.

Hand Protection

Chemical-Resistant Gloves

Wear nitrile or neoprene
gloves. Always use two pairs of
gloves ("double-gloving").
Change gloves immediately if
they become contaminated,

torn, or punctured.

Body Protection

Laboratory Coat or Gown

A fully buttoned lab coat is
mandatory. For procedures
with a higher risk of
contamination, a disposable
gown resistant to chemical
permeation should be worn

over the lab coat.

Respiratory Protection

Fume Hood or Respirator

All handling of solid Erythrinin
G or solutions should be
conducted in a certified
chemical fume hood to prevent
inhalation of dust or aerosols.
If a fume hood is not feasible,
a NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.
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Operational Plan: Step-by-Step Handling Procedures

o Preparation and Designated Area:

[e]

Before handling Erythrinin G, designate a specific work area, such as a chemical fume
hood.

[e]

Ensure that an eyewash station and safety shower are readily accessible.

o

Assemble all necessary equipment and reagents before starting the experiment.

[¢]

Post a warning sign indicating that a compound with unknown toxicity is in use.
e Donning PPE:

o Put on all required PPE as outlined in the table above before entering the designated
handling area.

» Handling and Dispensing:

o Conduct all manipulations of Erythrinin G, including weighing and preparing solutions,
within a chemical fume hood to minimize inhalation exposure.

o Use a spatula for handling the powder form to avoid creating dust.

o If preparing solutions, add the solvent to the solid slowly to prevent splashing.
e During the Experiment:

o Keep all containers with Erythrinin G sealed when not in use.

o Avoid contact with skin, eyes, and clothing.

o Do not eat, drink, or apply cosmetics in the laboratory.
o Decontamination and Doffing PPE:

o After completing the work, decontaminate all surfaces and equipment with an appropriate
solvent and then soap and water.
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o Remove PPE in the correct order to avoid cross-contamination: outer gloves, gown, face
shield/goggles, inner gloves, and finally, wash hands thoroughly with soap and water.

Disposal Plan

o Waste Segregation: All disposable materials that have come into contact with Erythrinin G,
including gloves, pipette tips, and paper towels, must be considered hazardous waste.

o Waste Collection: Collect all solid and liquid waste containing Erythrinin G in clearly labeled,
sealed, and leak-proof hazardous waste containers.

» Disposal Protocol: Dispose of the hazardous waste through your institution's environmental
health and safety (EHS) office, following all local, state, and federal regulations. Do not pour
any waste containing Erythrinin G down the drain.

Visualized Workflow for Handling Erythrinin G

The following diagram illustrates the logical flow of operations for safely handling Erythrinin G,
from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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